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Compound of Interest

Compound Name: 1-Cyclohexyl-1H-pyrazol-5-amine

Cat. No.: B1346628 Get Quote

Technical Guide: 1-Cyclohexyl-1H-pyrazol-5-
amine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 1-Cyclohexyl-1H-pyrazol-5-amine, alongside a detailed, plausible experimental

protocol for its synthesis. This document is intended to serve as a valuable resource for

researchers and professionals engaged in drug discovery and development, offering

foundational data and methodologies for the application of this compound.

Core Compound Information
1-Cyclohexyl-1H-pyrazol-5-amine is a pyrazole derivative characterized by a cyclohexyl

group attached to one of the nitrogen atoms of the pyrazole ring and an amine group at the 5-

position. The pyrazole scaffold is a key feature in numerous biologically active compounds,

exhibiting a wide range of pharmacological activities including anti-inflammatory, analgesic, and

anticancer properties.

Physical and Chemical Data
While extensive experimental data for this specific molecule is not widely published, the

following table summarizes its known and predicted properties.
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Property Value Source

CAS Number 3528-50-5 [1][2]

Molecular Formula C₉H₁₅N₃ [3]

Molecular Weight 165.24 g/mol

Boiling Point 115-120 °C at 0.5 Torr [2]

Predicted XlogP 1.6 [3]

Melting Point Data not available

Density Data not available

Solubility Data not available

Experimental Protocols
The following section details a plausible synthetic protocol for 1-Cyclohexyl-1H-pyrazol-5-
amine, adapted from general methods for the synthesis of 5-aminopyrazoles.

Synthesis of 1-Cyclohexyl-1H-pyrazol-5-amine from
Cyclohexylhydrazine and 3-oxopropanenitrile
This synthesis involves the condensation reaction between cyclohexylhydrazine and a suitable

three-carbon nitrile component, followed by cyclization to form the pyrazole ring.

Materials and Reagents:

Cyclohexylhydrazine hydrochloride

3-Oxopropanenitrile (or a suitable equivalent)

Sodium acetate

Ethanol

Glacial acetic acid
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Diethyl ether

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Rotary evaporator

Magnetic stirrer with heating plate

Standard laboratory glassware

Procedure:

Preparation of Cyclohexylhydrazine Free Base:

In a 100 mL round-bottom flask, dissolve cyclohexylhydrazine hydrochloride (1.0 eq) in

water.

Cool the solution in an ice bath and add a saturated solution of sodium bicarbonate

dropwise with stirring until the solution is basic (pH > 8).

Extract the aqueous layer three times with diethyl ether.

Combine the organic extracts and dry over anhydrous magnesium sulfate.

Filter and concentrate the solution under reduced pressure using a rotary evaporator to

yield cyclohexylhydrazine as an oil. Use this immediately in the next step.

Condensation and Cyclization:

In a 250 mL round-bottom flask, dissolve the freshly prepared cyclohexylhydrazine (1.0

eq) and 3-oxopropanenitrile (1.0 eq) in ethanol.

Add a catalytic amount of glacial acetic acid (approximately 0.1 eq) to the mixture.

Heat the reaction mixture to reflux with constant stirring for 4-6 hours.

Monitor the progress of the reaction using Thin Layer Chromatography (TLC).
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Work-up and Purification:

Once the reaction is complete, allow the mixture to cool to room temperature.

Remove the ethanol under reduced pressure.

Neutralize the residue with a saturated sodium bicarbonate solution.

Extract the product with ethyl acetate (3 x 50 mL).

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter and concentrate the organic phase to obtain the crude product.

Purify the crude product by column chromatography on silica gel, using a gradient of

hexane and ethyl acetate as the eluent, to afford 1-Cyclohexyl-1H-pyrazol-5-amine.

Synthetic Pathway Visualization
The following diagram illustrates the key steps in the synthesis of 1-Cyclohexyl-1H-pyrazol-5-
amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1877241.htm
https://www.echemi.com/products/pd2108210203-1-cyclohexyl-1h-pyrazol-5-amine.html
https://pubchemlite.lcsb.uni.lu/e/compound/77060
https://www.benchchem.com/product/b1346628#1-cyclohexyl-1h-pyrazol-5-amine-cas-number-and-physical-data
https://www.benchchem.com/product/b1346628#1-cyclohexyl-1h-pyrazol-5-amine-cas-number-and-physical-data
https://www.benchchem.com/product/b1346628#1-cyclohexyl-1h-pyrazol-5-amine-cas-number-and-physical-data
https://www.benchchem.com/product/b1346628#1-cyclohexyl-1h-pyrazol-5-amine-cas-number-and-physical-data
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1346628?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

